Cas no 102808-00-4 (1-benzyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-benzyl-1H-pyrazole-5-carbaldehyde
• CAS No: 102808-00-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD09033779
• CID: 1134502
• PubChem ID: 29937816
• Update Time: 2025-04-20

1-benzyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-benzylpyrazole-3-carbaldehyde
• 1-Benzyl-1H-pyrazole-5-carbaldehyde
• 1H-pyrazole-5-carboxaldehyde, 1-(phenylmethyl)-
• 2-Benzyl-2H-pyrazole-3-carbaldehyde
• LogP
• AMY33112
• AKOS006332280
• EN300-193236
• Z1198183781
• CEA80800
• 102808-00-4
• DTXSID80652309
• 1-benzyl-1H-pyrazole-5-carbaldehyde

• MDL： MFCD09033779
• Inchi： 1S/C11H10N2O/c14-9-11-6-7-12-13(11)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： QVFOGVWPMHSDGJ-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes